
Preparing Stock Solutions of JNJ-40355003: An
Application Note and Protocol

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: JNJ-40355003

Cat. No.: B608217 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed protocol for the preparation of stock solutions of JNJ-
40355003, a potent and selective fatty acid amide hydrolase (FAAH) inhibitor. Adherence to

this protocol will ensure the accurate and consistent preparation of this compound for use in

various research applications.

Summary of Key Data
For ease of reference, the pertinent chemical and storage information for JNJ-40355003 is

summarized in the table below.

Parameter Value Source

Molecular Weight 422.91 g/mol [1][2]

Recommended Solvent Dimethyl Sulfoxide (DMSO) [1][2]

Common Stock Concentration 10 mM [3][4]

Storage of Solid Compound -20°C for up to 3 years [1][2]

Storage of Stock Solution (in

DMSO)
-80°C for up to 1 year [1][2]

Short-term Storage of Stock

Solution (in DMSO)
4°C for up to 2 weeks [1]
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Experimental Protocol: Preparing a 10 mM Stock
Solution of JNJ-40355003
This protocol outlines the steps to prepare a 10 mM stock solution of JNJ-40355003 in DMSO.

Materials:

JNJ-40355003 powder

Anhydrous or high-purity Dimethyl Sulfoxide (DMSO)

Microcentrifuge tubes or amber glass vials

Calibrated analytical balance

Calibrated micropipettes and sterile tips

Vortex mixer

Personal Protective Equipment (PPE): safety glasses, gloves, lab coat

Procedure:

Acclimatization: Before opening, allow the vial of JNJ-40355003 powder to equilibrate to

room temperature for at least 15-20 minutes. This prevents the condensation of moisture,

which can affect the stability of the compound.

Mass Calculation: To prepare a 10 mM stock solution, calculate the required mass of JNJ-
40355003 using the following formula: Mass (mg) = Desired Concentration (M) x Volume (L)

x Molecular Weight ( g/mol ) x 1000 (mg/g) For example, to prepare 1 mL of a 10 mM stock

solution: Mass (mg) = 0.010 mol/L x 0.001 L x 422.91 g/mol x 1000 mg/g = 4.2291 mg

Weighing: Carefully weigh out the calculated mass of JNJ-40355003 powder using a

calibrated analytical balance and transfer it to a sterile microcentrifuge tube or amber glass

vial.
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Solvent Addition: Add the appropriate volume of high-purity DMSO to the tube or vial

containing the JNJ-40355003 powder. Following the example above, add 1 mL of DMSO.

Dissolution: Tightly cap the tube or vial and vortex thoroughly until the powder is completely

dissolved. Gentle warming in a water bath (not exceeding 37°C) may be used to aid

dissolution if necessary, but ensure the solution returns to room temperature before storage.

Aliquoting and Storage: For ease of use and to minimize freeze-thaw cycles, it is

recommended to aliquot the stock solution into smaller, single-use volumes in sterile

microcentrifuge tubes. Store the aliquots at -80°C for long-term storage. For short-term use,

the stock solution can be stored at 4°C for up to two weeks.[1]

Experimental Workflow
The following diagram illustrates the key steps in the preparation of a JNJ-40355003 stock

solution.
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Caption: Workflow for preparing JNJ-40355003 stock solution.
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JNJ-40355003 is an inhibitor of Fatty Acid Amide Hydrolase (FAAH). The diagram below

illustrates the role of FAAH in the endocannabinoid signaling pathway and the point of inhibition

by JNJ-40355003.
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Caption: Inhibition of FAAH by JNJ-40355003.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science
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